Cas no 2387597-18-2 (8-bromo-3-fluoro-naphthalene-1-carboxylic acid)

• Product Name: 8-bromo-3-fluoro-naphthalene-1-carboxylic acid
• CAS No: 2387597-18-2
• MF: C₁₁H₆BrFO₂
• MW: 269.066545963287
• CID: 6019788
• PubChem ID: 146035807
• Update Time: 2026-03-11

8-bromo-3-fluoro-naphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3-fluoro-naphthalene-1-carboxylic acid
• 1-Naphthalenecarboxylic acid, 8-bromo-3-fluoro-
• 2387597-18-2
• CS-0310228
• 8-BROMO-3-FLUORONAPHTHALENE-1-CARBOXYLIC ACID
• SY323572
• 8-Bromo-3-fluoro-1-naphthoic acid
• PS-19464
• 8-Bromo-3-fluoro-naphthalene-1-carboxylicacid
• MFCD32689926
• D79476

• Inchi： 1S/C11H6BrFO2/c12-9-3-1-2-6-4-7(13)5-8(10(6)9)11(14)15/h1-5H,(H,14,15)
• InChI Key： ALFLHWGSJSYYIT-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=C2C(C=CC=C2Br)=CC(F)=C1

Computed Properties

• Exact Mass: 267.95352g/mol
• Monoisotopic Mass: 267.95352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.719±0.06 g/cm3(Predicted)
• Boiling Point: 421.4±25.0 °C(Predicted)
• pka: 1.68±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on 8-bromo-3-fluoro-naphthalene-1-carboxylic acid

8-Bromo-3-Fluoro-Naphthalene-1-Carboxylic Acid (CAS No. 2387597-18-2)

8-Bromo-3-fluoro-naphthalene-1-carboxylic acid is a highly specialized organic compound with the CAS registry number 2387597-18-2. This compound belongs to the family of naphthoic acids, which are derivatives of naphthalene with carboxylic acid groups. The presence of bromine and fluorine substituents at specific positions on the naphthalene ring imparts unique chemical and physical properties to this compound, making it a subject of interest in various fields of research, including pharmacology, materials science, and environmental chemistry.

The molecular structure of 8-bromo-3-fluoro-naphthalene-1-carboxylic acid consists of a naphthalene backbone with a carboxylic acid group at position 1, a bromine atom at position 8, and a fluorine atom at position 3. This substitution pattern is critical in determining the compound's reactivity, solubility, and biological activity. Recent studies have highlighted the importance of halogen substitution in modulating the electronic properties of aromatic systems, which can significantly influence their interactions with biological molecules and other chemical entities.

One of the most promising applications of 8-bromo-3-fluoro-naphthalene-1-carboxylic acid lies in its potential as a lead compound in drug discovery. Researchers have explored its ability to inhibit key enzymes and receptors involved in various pathological processes, such as inflammation, cancer, and neurodegenerative diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition against cyclooxygenase-2 (COX-2), an enzyme associated with inflammatory conditions. The bromine and fluorine substituents were found to play a crucial role in enhancing the compound's binding affinity and selectivity.

In addition to its pharmacological applications, 8-bromo-3-fluoro-naphthalene-1-carboxylic acid has also been investigated for its potential in materials science. The compound's aromaticity and functional groups make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have shown that derivatives of this compound can exhibit desirable electronic properties, such as high charge carrier mobility and stability under ambient conditions. These characteristics make them suitable for applications in flexible electronics and organic light-emitting diodes (OLEDs).

The synthesis of 8-bromo-3-fluoro-naphthalene-1-carboxylic acid typically involves a multi-step process that combines aromatic substitution reactions with functional group transformations. A common approach begins with bromination of naphthalene derivatives followed by fluorination at specific positions. The introduction of the carboxylic acid group is often achieved through oxidation or direct synthesis methods. Researchers have recently developed more efficient synthetic pathways that minimize the use of hazardous reagents and reduce production costs.

Despite its promising applications, 8-bromo-3-fluoro-naphthalene-1-carboxylic acid also raises concerns regarding its environmental impact. Studies have shown that certain halogenated aromatic compounds can persist in the environment and bioaccumulate in living organisms. However, recent research has focused on developing biodegradable derivatives or alternative compounds that retain the desired properties while reducing environmental risks.

In conclusion, 8-bromo-3-fluoro-naphthalene-1-carboxylic acid (CAS No. 2387597-18-2) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure enables diverse applications ranging from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is expected to play an increasingly important role in advancing scientific and technological innovations.